Cas no 949444-74-0 (2-Chloro-N-2-(trifluoromethyl)phenylpropanamide)

• Product Name: 2-Chloro-N-2-(trifluoromethyl)phenylpropanamide
• CAS No: 949444-74-0
• MF: C₁₀H₉ClF₃NO
• MW: 251.63277220726
• MDL: MFCD09802007
• CID: 3032392
• PubChem ID: 20431635
• Update Time: 2025-10-29

2-Chloro-N-2-(trifluoromethyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-氯-N-[2-(三氟甲基)苯基]丙酰胺
• 2-chloro-N-[2-(trifluoromethyl)phenyl]propanamide
• propanamide, 2-chloro-N-[2-(trifluoromethyl)phenyl]-
• 2-chloro-N-(2-(trifluoromethyl)phenyl)propanamide
• FC127364
• EN300-23327
• 102-570-7
• Z147652092
• MFCD09802007
• LS-06186
• ALBB-018823
• CS-0241484
• H32728
• SCHEMBL10947190
• AKOS017258652
• 949444-74-0
• AKOS000199303
• 2-Chloro-N-2-(trifluoromethyl)phenylpropanamide

• MDL： MFCD09802007
• Inchi： 1S/C10H9ClF3NO/c1-6(11)9(16)15-8-5-3-2-4-7(8)10(12,13)14/h2-6H,1H3,(H,15,16)
• InChI Key： LPZWGHVAKVEFNN-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 251.0324761Da
• Monoisotopic Mass: 251.0324761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

2-Chloro-N-2-(trifluoromethyl)phenylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Chloro-N-2-(trifluoromethyl)phenylpropanamide

Introduction to 2-Chloro-N-2-(trifluoromethyl)phenylpropanamide (CAS No. 949444-74-0)

2-Chloro-N-2-(trifluoromethyl)phenylpropanamide, identified by the Chemical Abstracts Service Number (CAS No.) 949444-74-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a chloro-substituted phenyl ring and a trifluoromethyl group on the propyl side chain, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2-chloro-N-2-(trifluoromethyl)phenylpropanamide consists of a benzene ring substituted with a chlorine atom at the ortho position relative to an amide functional group. The presence of a trifluoromethyl group on the propyl side chain enhances its lipophilicity and metabolic stability, which are critical factors in drug design. These features contribute to its potential utility in developing novel therapeutic agents with improved pharmacokinetic profiles.

In recent years, there has been growing interest in the development of compounds containing chloro and trifluoromethyl substituents due to their ability to modulate biological targets effectively. The chloro group, in particular, is known to enhance binding affinity by participating in hydrogen bonding or van der Waals interactions with biological macromolecules. Meanwhile, the trifluoromethyl group is widely recognized for its ability to increase metabolic resistance, prolonging the half-life of drugs and improving their efficacy.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound 2-chloro-N-2-(trifluoromethyl)phenylpropanamide (CAS No. 949444-74-0) aligns with this trend by incorporating both chloro and trifluoromethyl groups in a synergistic manner. Studies have demonstrated that such structural features can lead to compounds with enhanced binding affinity and selectivity for biological targets, making them promising candidates for further development.

One of the most compelling aspects of 2-chloro-N-2-(trifluoromethyl)phenylpropanamide is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with fewer side effects. The presence of both chloro and trifluoromethyl substituents in this compound suggests that it may interact effectively with the active sites of kinases, potentially leading to potent inhibitory activity.

Additionally, agrochemical applications of 2-chloro-N-2-(trifluoromethyl)phenylpropanamide (CAS No. 949444-74-0) have been explored. The structural features of this compound make it a suitable candidate for developing novel pesticides or herbicides. The lipophilicity imparted by the trifluoromethyl group enhances its ability to penetrate plant tissues, while the chloro group contributes to its bioactivity against pests. Such properties are highly desirable in modern agriculture, where there is an increasing demand for compounds that are both effective and environmentally friendly.

The synthesis of 2-chloro-N-2-(trifluoromethyl)phenylpropanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by amide bond formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency. The availability of high-quality starting materials and well-established synthetic protocols are essential for producing this compound on an industrial scale.

In conclusion, 2-chloro-N-2-(trifluoromethyl)phenylpropanamide (CAS No. 949444-74-0) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the presence of both chloro and trifluoromethyl substituents, make it an attractive intermediate for developing novel bioactive molecules. Ongoing research continues to explore its applications in drug discovery and agricultural science, highlighting its importance as a building block for future innovations.